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Compound of Interest

Compound Name: Stevisalioside A

Cat. No.: B127062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive toxicological assessment of high-purity

stevioside, a natural, non-caloric sweetener extracted from the leaves of Stevia rebaudiana.

The information presented is intended for researchers, scientists, and drug development

professionals, offering a detailed overview of the available safety data, experimental

methodologies, and metabolic pathways. All quantitative data is summarized in structured

tables for ease of comparison, and key biological processes are visualized using diagrams.

Executive Summary
High-purity stevioside has been extensively studied for its safety as a food additive. The

consensus from major regulatory bodies, including the Joint FAO/WHO Expert Committee on

Food Additives (JECFA) and the European Food Safety Authority (EFSA), is that steviol

glycosides, including stevioside, are not genotoxic, carcinogenic, or associated with any

reproductive or developmental toxicity when consumed within the established Acceptable Daily

Intake (ADI) of 4 mg/kg body weight per day (expressed as steviol equivalents)[1]. This

document synthesizes the key toxicological data that form the basis of these conclusions.

Metabolism and Pharmacokinetics
Upon oral ingestion, stevioside is not readily absorbed in the upper gastrointestinal tract. It

passes intact to the colon, where it is hydrolyzed by the gut microbiota into its aglycone, steviol.

Steviol is then absorbed and subsequently metabolized in the liver, primarily through
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glucuronidation, to form steviol glucuronide. This water-soluble conjugate is then excreted,

mainly in the urine. There is no evidence of accumulation of stevioside or its metabolites in the

body[2][3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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